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Compound of Interest

Compound Name: GW0072

Cat. No.: B1672447 Get Quote

Essential Safety and Handling Guide for GW0072
Disclaimer: A specific Safety Data Sheet (SDS) for GW0072 is not readily available in the public

domain. The following guidance is based on general laboratory safety protocols for handling

potent, powdered chemical compounds and information from chemical suppliers. Researchers,

scientists, and drug development professionals should always consult with their institution's

Environmental Health and Safety (EHS) department for specific guidance and adhere to all

local, state, and federal regulations.

Physicochemical Properties of GW0072
This table summarizes the known properties of GW0072, primarily sourced from chemical

suppliers. These values are essential for understanding the compound's behavior and for

performing accurate calculations in experimental setups.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1672447?utm_src=pdf-interest
https://www.benchchem.com/product/b1672447?utm_src=pdf-body
https://www.benchchem.com/product/b1672447?utm_src=pdf-body
https://www.benchchem.com/product/b1672447?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672447?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C₃₇H₄₆N₂O₄S

Molecular Weight 614.85 g/mol

CAS Number 321557-86-2

Appearance Solid

Storage (Powder) -20°C for 3 years, 4°C for 2 years

Storage (In Solvent) -80°C for 6 months, -20°C for 1 month

Personal Protective Equipment (PPE)
When handling GW0072, especially in its powdered form, a comprehensive suite of personal

protective equipment is mandatory to prevent inhalation, skin contact, and eye exposure.

PPE Category Specific Recommendations

Hand Protection

Chemical-resistant gloves (e.g., nitrile) should

be worn at all times. Change gloves immediately

if they become contaminated.

Eye Protection
Safety glasses with side shields or chemical

splash goggles are required.

Respiratory Protection

A NIOSH-approved respirator is recommended

when handling the powder outside of a certified

chemical fume hood to prevent inhalation of fine

particles.

Body Protection

A laboratory coat must be worn. For larger

quantities or when there is a risk of splashing,

consider a chemical-resistant apron.

Experimental Protocols: Safe Handling and
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Adherence to a strict, step-by-step protocol is crucial for the safe handling and preparation of

GW0072 solutions.

Handling Powdered GW0072:

Work in a Controlled Environment: All handling of powdered GW0072 should be performed in

a certified chemical fume hood to minimize inhalation risk.

Prevent Static Electricity: Use an anti-static weigh paper or a specialized weighing enclosure

to handle the powder.

Weighing: Carefully weigh the desired amount of GW0072.

Clean-Up: After weighing, carefully clean all surfaces, including the balance, with a damp

cloth to remove any residual powder. Dispose of the cloth as chemical waste.

Reconstitution of GW0072:

Solvent Selection: GW0072 is typically dissolved in an organic solvent such as Dimethyl

Sulfoxide (DMSO).

Dissolving the Compound:

In the chemical fume hood, add the appropriate volume of the chosen solvent to the vial

containing the pre-weighed GW0072.

Cap the vial securely and mix by vortexing or sonicating until the solid is completely

dissolved. Gentle warming may be used to aid dissolution, but be mindful of the solvent's

volatility and the compound's stability.

Storage of Stock Solution: Store the resulting stock solution at -20°C or -80°C as

recommended for long-term stability. Ensure the container is tightly sealed to prevent solvent

evaporation and contamination.

Disposal Plan
The disposal of GW0072 and any materials contaminated with it must be handled in

accordance with institutional and local regulations for chemical waste.
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Solid Waste:

Unused GW0072 powder.

Contaminated consumables such as weigh boats, pipette tips, and gloves.

These should be collected in a designated, sealed, and clearly labeled hazardous waste

container.

Liquid Waste:

Unused stock solutions or experimental solutions containing GW0072.

Solvents used to rinse glassware.

These should be collected in a separate, sealed, and clearly labeled hazardous waste

container for liquid chemical waste. Do not pour down the drain.

Chemical Spill Response Workflow
In the event of a chemical spill, a clear and immediate response plan is essential to ensure the

safety of all laboratory personnel.
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Chemical Spill Response Workflow for GW0072

Spill Occurs

Alert Personnel & Evacuate Area

IMMEDIATELY

Assess Spill Size & Hazard

Don Appropriate PPE

Contain the Spill
(Use absorbent pads)

Neutralize if Applicable
(Follow EHS Guidelines)

Clean Up Residue

Dispose of Waste in
Hazardous Waste Container

Decontaminate Area & Equipment

Report Incident to Supervisor & EHS

Click to download full resolution via product page

Caption: Workflow for responding to a chemical spill of GW0072.
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To cite this document: BenchChem. [Personal protective equipment for handling GW0072].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1672447#personal-protective-equipment-for-
handling-gw0072]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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